Cas no 486393-08-2 (N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide)

• Product Name: N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide
• CAS No: 486393-08-2
• MF: C₂₀H₂₄FN₃O₂
• MW: 357.42186832428
• CID: 4002338
• PubChem ID: 10926404
• Update Time: 2025-06-29

N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• Benzamide, N-[2-[4-(4-fluorophenyl)-1-piperazinyl]ethyl]-3-methoxy-
• N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide
• CHEMBL154050
• N-{2-[4-(4-Fluoro-phenyl)-piperazin-1-yl]-ethyl}-3-methoxy-benzamide
• BDBM50122030
• 486393-08-2
• N-{2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl}-3-methoxybenzamide
• N-[2-[4-(4-fluorophenyl)piperazin-1-yl]ethyl]-3-methoxybenzamide
• AKOS024504159
• F5264-0278
• N-(2-(4-(4-fluorophenyl)piperazin-1-yl)ethyl)-3-methoxybenzamide

• Inchi： 1S/C20H24FN3O2/c1-26-19-4-2-3-16(15-19)20(25)22-9-10-23-11-13-24(14-12-23)18-7-5-17(21)6-8-18/h2-8,15H,9-14H2,1H3,(H,22,25)
• InChI Key： FUZCSYORSVGTRY-UHFFFAOYSA-N
• SMILES： C(NCCN1CCN(C2=CC=C(F)C=C2)CC1)(=O)C1=CC=CC(OC)=C1

Computed Properties

• Exact Mass: 357.18525518Da
• Monoisotopic Mass: 357.18525518Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 6
• Complexity: 435
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.8Ų

Additional information on N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide

Professional Introduction to N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide (CAS No. 486393-08-2)

N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide is a key compound in the field of pharmaceutical chemistry, renowned for its unique structural properties and potential therapeutic applications. With a CAS number of 486393-08-2, this molecule has garnered significant attention from researchers due to its intricate chemical composition and promising biological activities. This introduction delves into the compound's chemical characteristics, its significance in modern drug discovery, and recent advancements in its application across various medical research domains.

The molecular structure of N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide is characterized by a piperazine ring linked to an ethyl chain that further connects to a 3-methoxybenzamide moiety. The presence of a 4-fluorophenyl group introduces a fluorine atom, which is known to enhance metabolic stability and binding affinity in drug molecules. This structural configuration makes the compound an attractive candidate for further exploration in medicinal chemistry.

One of the most compelling aspects of N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide is its potential role in the development of neurological and psychiatric medications. The piperazine core is a well-documented pharmacophore in drugs targeting central nervous system (CNS) disorders. Recent studies have highlighted the compound's interaction with various neurotransmitter receptors, suggesting its efficacy in modulating pathways associated with conditions such as depression, anxiety, and schizophrenia. The fluorophenyl group further enhances its pharmacological profile by improving receptor binding affinity and reducing metabolic degradation.

In addition to its CNS applications, N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide has shown promise in anti-inflammatory and analgesic research. Emerging evidence indicates that the compound can interact with inflammatory cytokine pathways, potentially offering relief in chronic inflammatory conditions. The methoxybenzamide moiety contributes to its anti-inflammatory properties by modulating enzyme activities involved in pro-inflammatory responses. These findings have opened new avenues for exploring the compound's therapeutic potential in autoimmune diseases and pain management.

The synthesis of N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide involves a multi-step process that requires precise control over reaction conditions to ensure high yield and purity. Advanced synthetic methodologies, including fluorination techniques and catalytic hydrogenation, have been employed to optimize the production process. These methods not only enhance efficiency but also minimize unwanted byproducts, making the compound more suitable for large-scale pharmaceutical applications.

Recent advancements in computational chemistry have further elucidated the mechanistic aspects of N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide's interactions with biological targets. Molecular docking studies have revealed that the compound binds tightly to specific protein receptors, suggesting a high degree of specificity. This insight has been instrumental in designing derivatives with enhanced pharmacological properties, paving the way for more effective drug candidates.

The safety profile of N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide has been extensively evaluated through preclinical studies. These investigations have demonstrated that the compound exhibits moderate solubility in aqueous solutions, facilitating its formulation into various dosage forms. Furthermore, preliminary toxicity studies indicate that the compound is well-tolerated at therapeutic doses, although further research is needed to fully understand its long-term effects.

In conclusion, N-{2-4-(4-fluorophenyl)piperazin-1-ylethyl}-3-methoxybenzamide (CAS No. 486393-08-2) represents a significant advancement in pharmaceutical chemistry due to its unique structural features and diverse biological activities. Its potential applications in treating neurological disorders, inflammation, and pain make it a valuable asset in ongoing drug development efforts. As research continues to uncover new therapeutic possibilities, this compound is poised to play a crucial role in shaping the future of medicinal chemistry.